Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethy l-
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Overview
Description
“Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl-” is a chemical compound with the molecular formula C8H10N4O2 . It is a cyclic homolog of theobromine .
Synthesis Analysis
The compound can be synthesized by boiling 1,4-dimethyl-4,5,7,8-tetrahydro-6H-imidazo[4,5-e][1,4]-diazepine-5,8-dione (a cyclic homolog of theobromine) with P2S5 . Other synthesis methods have also been reported .Molecular Structure Analysis
The molecular and crystal structures of the compound were determined by X-ray structure analysis, PMR spectroscopy, and calculations using the MM2 program .Chemical Reactions Analysis
The compound has been involved in various chemical reactions. For instance, it has been used in the synthesis of 1,4-dimethyl-4,5,7,8-tetrahydro-6H-imidazo[4,5-e][1,4]-diazepine-5,8-dithione . More research is needed to fully understand its reactivity .Physical And Chemical Properties Analysis
The compound has a molecular weight of 194.19100 . Other physical and chemical properties such as density, boiling point, and melting point are not available in the current resources .properties
CAS RN |
119584-58-6 |
---|---|
Molecular Formula |
C16H21NO2 |
Molecular Weight |
0 |
synonyms |
Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethy l- |
Origin of Product |
United States |
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